6-tert-butyl-N-(2,5-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C28H31FN2O4S
• Molecular Weight: 510.6 g/mol
• IUPAC Name: 6-tert-butyl-N-(2,5-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C28H31FN2O4S/c1-28(2,3)16-10-12-19-23(14-16)36-27(31-25(32)18-8-6-7-9-20(18)29)24(19)26(33)30-21-15-17(34-4)11-13-22(21)35-5/h6-9,11,13,15-16H,10,12,14H2,1-5H3,(H,30,33)(H,31,32)
• InChI Key: QXLOHZKCVIUSMG-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)NC3=C(C=CC(=C3)OC)OC)NC(=O)C4=CC=CC=C4F

Description

6-tert-butyl-N-(2,5-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 6-tert-butyl-N-(2,5-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves the inhibition of various enzymes and receptors involved in disease progression. For instance, it has been found to inhibit the activity of histone deacetylase (HDAC) enzymes, which play a crucial role in cancer cell growth and proliferation. Additionally, it has been shown to modulate the activity of dopamine receptors in the brain, which are involved in Parkinson's disease.
Biochemical and Physiological Effects:
6-tert-butyl-N-(2,5-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and nitric oxide (NO) in cells, which are involved in oxidative stress and inflammation. Additionally, it has been found to modulate the levels of various cytokines and growth factors, which play a crucial role in disease progression.

Advantages and Limitations for Lab Experiments

One of the advantages of 6-tert-butyl-N-(2,5-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is its potential therapeutic applications in various diseases. Additionally, it has been found to exhibit low toxicity and good pharmacokinetic properties, which make it a promising candidate for drug development. However, one of the limitations of this compound is the lack of extensive studies on its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 6-tert-butyl-N-(2,5-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One direction is to investigate its potential therapeutic applications in other diseases such as diabetes and cardiovascular diseases. Additionally, further studies are needed to elucidate its mechanism of action and identify its molecular targets. Furthermore, the development of new analogs and derivatives of this compound may lead to the discovery of more potent and selective compounds with improved pharmacokinetic properties.
In conclusion, 6-tert-butyl-N-(2,5-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a promising compound with potential therapeutic applications in various diseases. Its mechanism of action involves the inhibition of various enzymes and receptors involved in disease progression, and it exhibits various biochemical and physiological effects. However, further studies are needed to fully understand its safety and efficacy in humans, and the development of new analogs and derivatives may lead to the discovery of more potent and selective compounds.

Synthesis Methods

The synthesis of 6-tert-butyl-N-(2,5-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves the reaction of tert-butyl 4-(2,5-dimethoxyphenyl)-2-oxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-3-carboxylate with 2-fluorobenzoyl chloride in the presence of a base. The resulting intermediate is then reacted with 2-aminobenzoic acid to yield the final product.

Scientific Research Applications

6-tert-butyl-N-(2,5-dimethoxyphenyl)-2-[(2-fluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been found to exhibit anti-tumor activity by inhibiting the growth of cancer cells. Additionally, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.